N-(2-(p-tolyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)pivalamide

Specification

• CAS No.: 396723-55-0
• Molecular Formula: C17H21N3OS
• Molecular Weight: 315.44
• IUPAC Name: 2,2-dimethyl-N-[2-(4-methylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]propanamide
• Standard InChI: InChI=1S/C17H21N3OS/c1-11-5-7-12(8-6-11)20-15(18-16(21)17(2,3)4)13-9-22-10-14(13)19-20/h5-8H,9-10H2,1-4H3,(H,18,21)
• Standard InChI Key: PKRQXGVLPHIZPS-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)N2C(=C3CSCC3=N2)NC(=O)C(C)(C)C

Introduction

N-(2-(p-tolyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)pivalamide is a complex organic compound belonging to the class of heterocyclic compounds. It features a thieno[3,4-c]pyrazole core, which is a fused ring system consisting of a thiophene and a pyrazole ring. The compound also includes a p-tolyl group attached to the pyrazole ring and a pivalamide group, which is a type of amide derived from pivalic acid.

Potential Applications

Heterocyclic compounds like N-(2-(p-tolyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)pivalamide often have potential applications in medicinal chemistry due to their ability to interact with biological targets. These interactions can lead to various pharmacological effects, such as enzyme inhibition or receptor modulation.

Biological Activity

• Enzyme Inhibition: Compounds with similar structures have been explored for their ability to inhibit specific enzymes, which could be relevant in treating diseases.

• Receptor Modulation: The compound might interact with receptors, influencing signal transduction pathways.

Research Findings and Future Directions

While specific research findings on N-(2-(p-tolyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)pivalamide are not available, related compounds have shown promise in various biological activities. For instance, thienotriazolopyrimidines have demonstrated anti-inflammatory and analgesic properties. Future research could focus on synthesizing and testing this compound for similar activities.

Comparison with Related Compounds

Compound	Biological Activity	Chemical Properties
Thienotriazolopyrimidines	Anti-inflammatory, Analgesic	High GI safety margin, well-tolerated
N-(5-oxido-2-(p-tolyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-1-naphthamide	Potential enzyme inhibitor	Stability under different conditions crucial